Cas no 5008-48-0 (Securinol A)
Securinol A structure
Product Name:Securinol A
CAS No:5008-48-0
MF:C13H17NO3
MW:235.278983831406
CID:2034772
PubChem ID:74413218
Update Time:2025-04-21
Securinol A Chemical and Physical Properties
Names and Identifiers
-
- Securinol A
- 5008-48-0
- Virosine B
- AKOS032949136
- B2703-477668
- 15-hydroxy-13-oxa-7-azatetracyclo[6.5.2.01,10.02,7]pentadec-10-en-12-one
- 1052228-70-2
- CSB22870
- FAA00848
-
- Inchi: 1S/C13H17NO3/c15-10-7-13-8(6-12(16)17-13)5-9(10)14-4-2-1-3-11(13)14/h6,9-11,15H,1-5,7H2
- InChI Key: SVHWKXNNRMAUAN-UHFFFAOYSA-N
- SMILES: O1C(C=C2CC3C(CC12C1CCCCN13)O)=O
Computed Properties
- Exact Mass: 235.12100
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 135-136 ºC
- Boiling Point: 491.8±45.0 °C at 760 mmHg
- Flash Point: 251.2±28.7 °C
- Solubility: Dissolution (87 g/l) (25 º C),
- PSA: 49.77000
- LogP: 0.53770
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
Securinol A Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Securinol A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4984-1 mg |
Securinol A |
5008-48-0 | 1mg |
¥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S57360-5 mg |
Securinol A |
5008-48-0 | 5mg |
¥4800.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN4984-5 mg |
Securinol A |
5008-48-0 | 98% | 5mg |
¥ 4,040 | 2023-07-10 | |
| TargetMol Chemicals | TN4984-1 mL * 10 mM (in DMSO) |
Securinol A |
5008-48-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| TargetMol Chemicals | TN4984-5mg |
Securinol A |
5008-48-0 | 5mg |
¥ 4040 | 2024-07-19 | ||
| A2B Chem LLC | AG32243-1mg |
Securinol A |
5008-48-0 | >95% | 1mg |
$599.00 | 2024-04-19 | |
| A2B Chem LLC | AG32243-5mg |
Securinol A |
5008-48-0 | 97.5% | 5mg |
$719.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4984-1 ml * 10 mm |
Securinol A |
5008-48-0 | 1 ml * 10 mm |
¥ 4140 | 2024-07-19 |
Securinol A Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5008-48-0 (Securinol A) Related Products
- 30155-10-3((1R,2R,8S,15S)-15-Hydroxy-13-oxa-7-azatetracyclo[6.5.2.01,10.02,7]pentadec-10-en-12-one)
- 1004529-76-3(N/A)
- 1878-04-2(14,15-dihydro-securinan-11-one)
- 1203454-02-7(secu'amamine E)
- 134732-01-7(14,15-dihydro-securinan-11-one)
- 29951-39-1(14,15-dihydro-securinan-11-one)
- 182209-97-8(2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)-)
- 1052228-70-2((5R,10aR,10bS,12R)-4,5,8,9,10,10a-hexahydro-12-hydroxy-7H-5,10b-ethano-2H-furo[2,3-a]quinolizin-2-one)
- 119817-92-4((5R,6R,11aS)-5-hydroxy-5,6,9,10,11,11a-hexahydro-8H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(4H)-one)
- 30155-11-4((2alpha)-14xi-hydroxy-14,15-dihydro-securinan-11-one)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk